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Compound of Interest

Compound Name: 2-(Benzoyloxy)ethyl methacrylate

Cat. No.: B089258 Get Quote

2-(Benzoyloxy)ethyl methacrylate: A Technical
Safety Guide
This technical guide provides a detailed overview of the material safety information for 2-
(Benzoyloxy)ethyl methacrylate (CAS No. 14778-47-3). The content is compiled for

researchers, scientists, and professionals in drug development, summarizing the available data

on its properties, hazards, and handling protocols. It is important to note that a comprehensive,

officially published Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for this

specific compound is not readily available. Therefore, this guide synthesizes data from various

sources for the compound itself and extrapolates potential hazards and safety measures from

structurally similar compounds, such as other methacrylate esters.

Chemical and Physical Properties
2-(Benzoyloxy)ethyl methacrylate is an ester combining the functionalities of methacrylic acid

and benzoic acid.[1][2] Its chemical structure suggests potential for polymerization and

reactivity characteristic of methacrylates.
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Property Value Source

CAS Number 14778-47-3 [1][3]

Molecular Formula C13H14O4 [1][3]

Molecular Weight 234.25 g/mol [1][3]

Boiling Point 345.8 °C at 760 mmHg [1][3]

Density 1.124 g/cm³ [1][3]

Synonyms

2-(2-methylprop-2-

enoyloxy)ethyl benzoate, 2-

Methylacrylic acid 2-

(benzoyloxy)ethyl ester

[1][2]

Hazard Identification and Safety Precautions
While specific toxicity data for 2-(Benzoyloxy)ethyl methacrylate is limited, the safety profiles

of related methacrylate compounds indicate several potential hazards. Users should handle

this chemical with caution, assuming it may pose risks similar to other methacrylates, which are

known to be skin and eye irritants, and potential sensitizers.

Potential Hazards (extrapolated from similar compounds):

Skin Irritation: May cause skin irritation upon direct contact.

Eye Irritation: May cause serious eye irritation.

Skin Sensitization: May cause an allergic skin reaction.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Flammability: Methacrylate esters can be flammable liquids.

Recommended Safety Precautions:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a lab coat and appropriate protective clothing.

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Keep

away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Experimental Protocols
General Handling and Storage Protocol

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a designated, well-ventilated, cool, and dry area, away from

incompatible materials such as strong oxidizing agents, acids, and bases.

Dispensing: When dispensing, work in a chemical fume hood. Grounding and bonding may

be necessary for larger quantities to prevent static discharge. Use appropriate, clean, and

dry utensils.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

First-Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If irritation or a rash develops, seek medical

attention.
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In case of Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Visualizations
Chemical Structure
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Chemical Structure of 2-(Benzoyloxy)ethyl methacrylate
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Caption: Chemical structure of 2-(Benzoyloxy)ethyl methacrylate.
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Laboratory Handling Workflow
General Laboratory Handling Workflow
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Caption: A general workflow for safely handling chemicals in a laboratory setting.

Emergency Response for Spills

Emergency Spill Response Flowchart
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Caption: A decision flowchart for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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